Cas no 1261606-81-8 (2-(Difluoromethoxy)-5-fluorophenol)

• Product Name: 2-(Difluoromethoxy)-5-fluorophenol
• CAS No: 1261606-81-8
• MF: C₇H₅F₃O₂
• MW: 178.108612775803
• CID: 4989095
• PubChem ID: 118577965
• Update Time: 2025-11-05

2-(Difluoromethoxy)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-5-fluorophenol
• FC(OC1=C(C=C(C=C1)F)O)F

• Inchi： 1S/C7H5F3O2/c8-4-1-2-6(5(11)3-4)12-7(9)10/h1-3,7,11H
• InChI Key： AEEDSLDHTNLFCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)OC(F)F

Computed Properties

• Exact Mass: 178.02416388g/mol
• Monoisotopic Mass: 178.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethoxy)-5-fluorophenol

2-(Difluoromethoxy)-5-fluorophenol (CAS 1261606-81-8): A Comprehensive Overview of Properties and Applications

2-(Difluoromethoxy)-5-fluorophenol (CAS 1261606-81-8) is an important fluorinated phenolic compound that has gained significant attention in pharmaceutical and agrochemical research. This difluoromethoxy-substituted phenol derivative exhibits unique chemical properties due to the presence of both fluorine atoms and the phenolic hydroxyl group, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-(Difluoromethoxy)-5-fluorophenol features a benzene ring substituted with a difluoromethoxy group at the 2-position and a fluoro substituent at the 5-position, along with a hydroxyl group. This specific arrangement contributes to its enhanced lipophilicity and metabolic stability, properties highly sought after in drug development. Researchers particularly value this compound for its potential in creating bioactive molecules with improved pharmacokinetic profiles.

In pharmaceutical applications, 2-(Difluoromethoxy)-5-fluorophenol CAS 1261606-81-8 serves as a key building block for the synthesis of various drug candidates. Its structural features make it particularly useful in the development of CNS-targeting compounds, as the fluorine atoms can enhance blood-brain barrier penetration. Recent studies have explored its incorporation into potential treatments for neurological disorders, leveraging its ability to modify the pharmacological properties of lead compounds.

The agrochemical industry has also shown interest in difluoromethoxy phenol derivatives like 2-(Difluoromethoxy)-5-fluorophenol. These compounds demonstrate potential as intermediates for novel pesticide formulations, where the introduction of fluorine atoms can improve the biological activity and environmental stability of active ingredients. The unique electronic effects of the difluoromethoxy group contribute to enhanced interactions with biological targets in pests.

From a synthetic chemistry perspective, 2-(Difluoromethoxy)-5-fluorophenol 1261606-81-8 presents interesting challenges and opportunities. The presence of multiple electron-withdrawing groups on the aromatic ring influences its reactivity in various organic transformations. Chemists have developed specialized methods for its preparation, often starting from fluorinated precursors and employing controlled etherification reactions to introduce the difluoromethoxy moiety.

The physical properties of 2-(Difluoromethoxy)-5-fluorophenol include moderate solubility in common organic solvents and limited water solubility, typical for fluorinated aromatic compounds. Its melting point and boiling point characteristics make it suitable for various synthetic procedures, while its spectroscopic properties (NMR, IR, MS) provide clear signatures for quality control and identification purposes.

Recent advancements in fluorine chemistry have increased the demand for specialized fluorinated building blocks like 2-(Difluoromethoxy)-5-fluorophenol CAS 1261606-81-8. The pharmaceutical industry's growing focus on structure-activity relationships and metabolic stability has driven innovation in this area. Researchers are particularly interested in how the difluoromethoxy group compares to other fluorinated substituents in terms of electronic effects and biological performance.

Quality control and analytical methods for 2-(Difluoromethoxy)-5-fluorophenol typically involve HPLC analysis, GC-MS, and NMR spectroscopy. These techniques ensure the purity and identity of the compound, which is crucial for its use in sensitive synthetic applications. The stability profile of this compound under various storage conditions has been well-characterized, showing good long-term stability when protected from moisture and light.

The commercial availability of 2-(Difluoromethoxy)-5-fluorophenol 1261606-81-8 has improved in recent years, reflecting its growing importance in medicinal chemistry. Several specialized chemical suppliers now offer this compound in research quantities, with custom synthesis options available for larger-scale requirements. Pricing trends indicate steady demand, particularly from pharmaceutical research organizations exploring novel drug scaffolds.

Environmental and safety considerations for difluoromethoxy-substituted phenols follow standard laboratory protocols for handling aromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Waste disposal should follow local regulations for fluorinated organic compounds.

Future research directions for 2-(Difluoromethoxy)-5-fluorophenol CAS 1261606-81-8 include exploring its potential in catalyzed coupling reactions and investigating its incorporation into more complex molecular architectures. The unique properties of the difluoromethoxy group continue to inspire new applications in material science beyond its current uses in life sciences.

In conclusion, 2-(Difluoromethoxy)-5-fluorophenol represents an important class of fluorinated phenolic compounds with wide-ranging applications in pharmaceutical and agrochemical research. Its unique combination of structural features and physicochemical properties makes it a valuable tool for chemists designing novel bioactive molecules. As the field of fluorine chemistry continues to evolve, compounds like 2-(Difluoromethoxy)-5-fluorophenol 1261606-81-8 will likely play increasingly important roles in the development of new therapeutic agents and specialty chemicals.